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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092

In-Depth Technical Guide: Pigment Orange 36

For Researchers, Scientists, and Drug Development Professionals

Core Identity and Properties

Pigment Orange 36 is a high-performance benzimidazolone azo pigment prized for its vibrant
reddish-orange hue and exceptional durability. Its chemical structure imparts excellent heat
stability and resistance to weathering, making it a preferred choice in demanding applications
such as automotive coatings, industrial paints, and high-end plastics.[1][2][3]

Table 1: Chemical and Physical Properties of Pigment Orange 36
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Property Value Source(s)
CAS Number 12236-62-3

Molecular Formula C17H13CIN6Os [41[5]
Molecular Weight 416.78 g/mol [41[5]
Chemical Class Azo, Benzimidazolone

C.l. Pigment Orange 36
Colour Index

(11780)
Synonyms Benzimidazolone Orange HL,
Permanent Orange HL
Appearance Orange powder [5]
Density 1.50 - 1.70 g/cm?3 [6][7]
Heat Stability >180 °C [7]
Oil Absorption 35 - 45 g/100g [6]
pH 6.0 - 8.0 [8]

Synthesis and Manufacturing

The synthesis of Pigment Orange 36 is a multi-step process involving diazotization followed by
an azo coupling reaction.[5] The key raw materials are 4-chloro-2-nitrobenzenamine and 3-oxo-
N-(2-ox0-2,3-dihydro-1H-benzo[d]imidazol-5-yl)butanamide.[5]

Synthesis Workflow
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Step 1: Diazotization

4-Chloro-2-nitrobenzenamine

Sodium Nitrite (NaNO2)
in Acidic Medium

Diazonium Salt Intermediate

Step 2: Azo Coupling

3-Oxo0-N-(2-0x0-2,3-dihydro-1H-
benzo[d]imidazol-5-yl)butanamide

oupling Reaction

Crude Pigment Orange 36

Step 3: Pos‘ '-Treatment

Filtration & Washing

\

Drying & Milling

Final Pigment Orange 36 Powder

Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Orange 36.

Experimental Protocol: Synthesis
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This protocol is a representative procedure based on established chemical principles for azo
pigment synthesis.

¢ Diazotization:

o Suspend 0.1 mol of 4-chloro-2-nitrobenzenamine in a 2 M hydrochloric acid solution at 0-5
°C in a jacketed reactor.

o Slowly add a pre-cooled aqueous solution of 0.1 mol sodium nitrite dropwise, maintaining
the temperature below 5 °C.

o Stir the mixture for 30-60 minutes after the addition is complete to ensure full formation of
the diazonium salt. The completion of the reaction can be monitored by testing for the
absence of nitrous acid using starch-iodide paper.

e Azo Coupling:

o

In a separate vessel, dissolve 0.1 mol of 3-oxo-N-(2-o0x0-2,3-dihydro-1H-benzo[d]imidazol-
5-yl)butanamide in a dilute sodium hydroxide solution.

o Cool the coupling agent solution to 10-15 °C.

o Slowly add the previously prepared diazonium salt solution to the coupling agent solution
under vigorous stirring.

o Maintain the pH of the reaction mixture between 4.5 and 5.5 by the controlled addition of a
buffer solution (e.g., sodium acetate).

o Continue stirring for 2-3 hours to allow for complete coupling, resulting in the precipitation
of the crude pigment.

o Post-Treatment and Purification:

o Filter the resulting pigment slurry and wash the filter cake extensively with deionized water
until the filtrate is neutral and free of salts.

o Resuspend the wet cake in water and heat to 80-90 °C for 1 hour to improve crystallinity
and pigment properties.
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o Filter the pigment again and dry in an oven at 60-80 °C until a constant weight is achieved.
o The dried pigment can be milled to achieve the desired particle size distribution.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and physical
properties of Pigment Orange 36.

Table 2: Analytical Characterization Data

Technique Observation Source(s)

UV-Vis Spectroscopy Amax = 480-500 nm

Characteristic peaks for N=N
FTIR Spectroscopy (azo), C=0 (carbonyl), and

aromatic C-H stretching.

Onset of thermal
Thermal Analysis (TGA/DSC) decomposition at
approximately 300°C.

Exhibits an amorphous to
X-Ray Diffraction (XRD) semi-crystalline nature

depending on processing.

Electron Microscopy Particle morphology typically in
(SEMITEM) the range of 50-200 nm.

Experimental Protocols: Characterization

e UV-Visible Spectroscopy:

o Prepare a dilute suspension of Pigment Orange 36 in a suitable solvent (e.g., N-Methyl-2-
pyrrolidone).

o Sonicate the suspension to ensure uniform dispersion.
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o Record the absorbance spectrum from 300 to 700 nm using a double-beam UV-Vis
spectrophotometer.

o ldentify the wavelength of maximum absorption (Amax).

» Lightfastness Testing (Accelerated Weathering):

o Prepare coated panels or plastic plaques containing a standardized concentration of
Pigment Orange 36.

o Place the samples in a xenon arc weather-ometer, which simulates the full spectrum of
sunlight.[9][10]

o Expose the samples to cycles of light and moisture according to a standard test method
(e.g., 1ISO 105-B02).[10]

o Simultaneously expose a set of Blue Wool standards (rated 1-8) as a reference.[10][11]

o Periodically remove the samples and assess the color change (AE*) against an
unexposed control using a spectrophotometer.

o The lightfastness rating is determined by comparing the fading of the pigment to that of the
Blue Wool standards.[11]

Performance and Applications

Pigment Orange 36 is valued for its excellent fastness properties, which are critical for long-
term color stability in various applications.

Table 3: Fastness Properties of Pigment Orange 36
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Property Rating (Scale) Description Source(s)
Excellent resistance to
_ 7-8 (Blue Wool Scale ] ]
Lightfastness 1.8) fading upon light [7]
exposure.
) High durability in
Weather Resistance 5 (Scale 1-5) - [61[7]
outdoor conditions.
) ) Stable in acidic
Acid Resistance 5 (Scale 1-5) ) [61[7]
environments.
] ) Stable in alkaline
Alkali Resistance 5 (Scale 1-5) ) [6][7]
environments.
) Insoluble and stable in
Water Resistance 5 (Scale 1-5) [7]

water.

Oil Resistance

4-5 (Scale 1-5)

Good to excellent
stability in the

presence of oils.

[7]

Its primary applications are in sectors where high performance is non-negotiable:

o Automotive Coatings: Used in both OEM and refinish paints due to its excellent weather and

lightfastness.[1][3]

» Plastics: Suitable for coloring PVC and HDPE where it shows high lightfastness and does

not cause dimensional deformation.[3]

e Printing Inks: Employed in packaging and metal decorative inks for its solvent resistance and

lightfastness.[3]

 Industrial and Powder Coatings: Its durability makes it ideal for a wide range of industrial

applications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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